1-[(4-Chlorophenyl)sulfonyl]-4-(1-pyrrolidinylmethyl)-4-piperidinol

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(pyrrolidin-1-ylmethyl)piperidin-4-ol
• InChI: InChI=1S/C16H23ClN2O3S/c17-14-3-5-15(6-4-14)23(21,22)19-11-7-16(20,8-12-19)13-18-9-1-2-10-18/h3-6,20H,1-2,7-13H2
• InChI Key: ZADLPFWBUNDHSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C16H23ClN2O3S
• DSSTOX Substance ID: DTXSID901161357
• Molecular Weight: 358.9 g/mol
• CAS RN: 478041-62-2

Description

“1-[(4-Chlorophenyl)sulfonyl]-4-(1-pyrrolidinylmethyl)-4-piperidinol” is a chemical compound with the molecular formula C16H23ClN2O3S. It has a molar mass of 358.88.

Physical And Chemical Properties Analysis

This compound has a molar mass of 358.88. No further physical or chemical properties were found in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Arylsulfonyl Derivatives : This compound is used in the acid-catalyzed synthesis of new 1-(arylsulfonyl)pyrrolidines from phenols, providing a method for creating pyrrolidine-1-sulfonylarene derivatives with a phenol fragment in position 2 (Smolobochkin et al., 2017).

• Cardiovascular Applications : Investigated as a blocker of cardiovascular L-type calcium channels, particularly for its stereoselective behavior and binding to the diltiazem site (Carosati et al., 2009).

• Crystal Structure Analysis : Used in studies focusing on the crystal structure and properties of compounds with similar sulfonyl-piperidinyl structures, contributing to our understanding of molecular geometry and interactions (Girish et al., 2008).

Biological and Pharmacological Research

• Antibacterial Activity : Certain derivatives have been synthesized and tested for their antibacterial properties, showing moderate inhibitory activity against various bacterial strains (Iqbal et al., 2017).

• Alzheimer’s Disease Research : N-substituted derivatives have been synthesized to evaluate potential drug candidates for Alzheimer’s disease, focusing on enzyme inhibition activity against acetylcholinesterase (AChE) (Rehman et al., 2018).

• Antioxidant and Anticholinesterase Activity : Synthesized compounds have been evaluated for their antioxidant capacity and anticholinesterase activity, contributing insights into the therapeutic potential of these compounds (Karaman et al., 2016).

• Antimicrobial Activity in Agriculture : Studied for their effectiveness against bacterial and fungal pathogens affecting tomato plants, indicating potential agricultural applications (Vinaya et al., 2009).

• Anticancer Activity : Derivatives have been synthesized and evaluated for potential anticancer activity, showing promise in the treatment of leukemia, colon cancer, and melanoma (Szafrański & Sławiński, 2015).